1-(2-methoxy-4-nitro-phenyl)-5-methyl-1H-imidazole

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-5-methylimidazole
• InChI: InChI=1S/C11H11N3O3/c1-8-6-12-7-13(8)10-4-3-9(14(15)16)5-11(10)17-2/h3-7H,1-2H3
• InChI Key: DWIBHYCFGMCKBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN1C2=C(C=C(C=C2)[N+](=O)[O-])OC

Description

1-(2-methoxy-4-nitro-phenyl)-5-methyl-1H-imidazole is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methyl imidazole (500 mg, 6 mmol), 2-fluoro-5-nitro anisole (1.02 g, 5.9 mmol) and potassium carbonate (1.68 g, 12 mmol) in DMF (15 mL) was heated overnight at 85° C. in a sealed tube. The reaction mixture was cooled, transferred into a round bottom flask using ethyl acetate and concentrated under high vacuum to 5 mL volume. The residue was suspended in water and extracted with dichloromethane (3×25 mL). The organic extracts were combined, washed with brine, dried over anhydrous MgSO4, filtered and concentrated to give an orange solid. The solid was dissolved in dichloromethane (10 mL) and diluted with hexane until the solution became slightly turbid. The turbid solution was left at room temperature. The separated orange solid was filtered, washed with hexane to give 1-(2-methoxy-4-nitro-phenyl)-4-methyl-1H-imidazole and 1-(2-methoxy-4-nitro-phenyl)-5-methyl-1H-imidazole (577 mg, 43%).